Cas no 1825390-63-3 (Methyl 2-amino-4-bromo-3-fluorobenzoate)

• Product Name: Methyl 2-amino-4-bromo-3-fluorobenzoate
• CAS No: 1825390-63-3
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD31668002
• CID: 4708968
• PubChem ID: 118513566
• Update Time: 2025-10-28

Methyl 2-amino-4-bromo-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-bromo-3-fluorobenzoate
• NC1=C(C(=O)OC)C=CC(=C1F)Br

• MDL： MFCD31668002
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)4-2-3-5(9)6(10)7(4)11/h2-3H,11H2,1H3
• InChI Key： MYJPKZVETCGEEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1F)N

Computed Properties

• Exact Mass: 246.96442 g/mol
• Monoisotopic Mass: 246.96442 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.05
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-4-bromo-3-fluorobenzoate

Methyl 2-amino-4-bromo-3-fluorobenzoate (CAS No. 1825390-63-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-4-bromo-3-fluorobenzoate, identified by its unique chemical identifier CAS No. 1825390-63-3, represents a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative, characterized by its amino, bromo, and fluoro substituents, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural configuration of Methyl 2-amino-4-bromo-3-fluorobenzoate (Methyl 2-amino-4-bromo-3-fluorobenzoate) makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, allowing for diverse chemical transformations that are pivotal in medicinal chemistry.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. Methyl 2-amino-4-bromo-3-fluorobenzoate aligns perfectly with this trend, serving as a cornerstone in the development of novel therapeutic agents. Its fluoro substituent, in particular, is known to modulate the pharmacokinetic properties of drugs, making it an indispensable component in modern drug design.

One of the most compelling applications of Methyl 2-amino-4-bromo-3-fluorobenzoate lies in its role as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of this compound, chemists have been able to develop potent inhibitors that target specific kinases, offering promising therapeutic strategies.

Furthermore, the bromo substituent in Methyl 2-amino-4-bromo-3-fluorobenzoate provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of intricate drug candidates that would be otherwise challenging to access.

Recent studies have highlighted the utility of Methyl 2-amino-4-bromo-3-fluorobenzoate in the development of antiviral agents. The unique combination of substituents in this compound allows for selective interactions with viral enzymes, disrupting critical steps in the viral life cycle. This has opened up new avenues for combating emerging infectious diseases where traditional treatments may fall short.

The synthesis of Methyl 2-amino-4-bromo-3-fluorobenzoate itself is a testament to the advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling and transition-metal-mediated reactions have streamlined its production, making it more accessible for industrial-scale applications. This accessibility is crucial for pharmaceutical companies aiming to incorporate fluorinated benzoates into their drug pipelines.

In addition to its pharmaceutical applications, Methyl 2-amino-4-bromo-3-fluorobenzoate has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable building block for designing advanced materials with tailored properties. These materials could potentially find applications in electronics, coatings, and other high-tech industries.

The future prospects of Methyl 2-amino-4-bromo-3-fluorobenzoate are promising, with ongoing research exploring its potential in various domains. As our understanding of molecular interactions deepens, this compound is likely to play an even more significant role in shaping the future of medicine and materials science. Its versatility and reactivity ensure that it will remain a cornerstone in synthetic chemistry for years to come.